Cas no 2021375-52-8 (Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate)

• Product Name: Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• CAS No: 2021375-52-8
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5786827
• PubChem ID: 164652052
• Update Time: 2025-06-08

Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2021375-52-8
• EN300-700491
• methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate
• Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

• Inchi： 1S/C10H16O4/c1-4-7-5-10(6-13-7)9(2,14-10)8(11)12-3/h7H,4-6H2,1-3H3
• InChI Key： BHCFIIIHTFCFIU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C)C21COC(CC)C2

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate

Introduction to Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2021375-52-8)

Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate, identified by its CAS number 2021375-52-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic dioxolane derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and material science.

The molecular structure of Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate consists of a spirocyclic core, which is a key feature that distinguishes it from other cyclic ethers. The presence of two oxygen atoms in the dioxolane ring introduces rigidity and specific electronic properties, making it a valuable scaffold for designing molecules with tailored biological activities. The compound's stereochemistry, particularly the arrangement of the ethyl and methyl substituents, plays a crucial role in determining its interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the three-dimensional shape of natural products and biomolecules. This structural similarity often enhances binding affinity and selectivity, which are critical factors in drug design. The Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate molecule has been studied for its potential as a building block in the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The spirocyclic core can be modified through various chemical reactions, allowing researchers to introduce different functional groups and explore new derivatives. These modifications can lead to novel compounds with improved pharmacological properties. For instance, the carboxylate group at the 2-position provides a site for further functionalization, enabling the attachment of pharmacophoric elements that can enhance binding to biological targets.

The synthesis of Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the spirocyclic core through intramolecular cyclization reactions. Subsequent steps involve the introduction of the ethyl and methyl groups, followed by the installation of the carboxylate functionality. Each step requires careful optimization to ensure high yields and purity.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict the binding modes of Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate with various biological targets. These studies provide valuable insights into how structural modifications can influence binding affinity and selectivity, guiding experimental efforts in drug discovery.

The compound's potential applications extend beyond pharmaceuticals into material science. Spirocyclic dioxolanes have been explored as components in liquid crystals and polymers due to their ability to self-assemble into ordered structures. The rigid framework of Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate makes it a candidate for developing novel materials with unique optical and electronic properties.

In conclusion, Methyl 6-ethyl-2-methyl-1,5-dioxaspiro[2.4]heptane-2-carboxylate (CAS No. 2021375-52-8) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, synthetic versatility, and promising biological activities make it a subject of intense research interest. As our understanding of its properties continues to grow, so too will its role in advancing scientific discovery and technological innovation.